Cas no 38901-31-4 (4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide)

• Product Name: 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide
• CAS No: 38901-31-4
• MF: C₉H₇F₆N₃S
• MW: 303.227401018143
• MDL: MFCD00041292
• CID: 305118
• PubChem ID: 2736182
• Update Time: 2025-08-01

4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-[3,5-bis(trifluoromethyl)phenyl]-
• 4-[3,5-Di(trifluoromethyl)phenyl]-3-thiosemicarbazide
• 1-amino-3-[3,5-bis(trifluoromethyl)phenyl]thiourea
• 4-[3,5-Bis(trifluoromethyl)phenyl]-3-thiosemicarbazide
• AKOS015852917
• FT-0617350
• BS-27962
• N-[3,5-Bis(trifluoromethyl)phenyl]hydrazinecarbothioamide
• N-(3,5-Bis(trifluoromethyl)phenyl)hydrazinecarbothioamide
• 38901-31-4
• SCHEMBL5438060
• MFCD00041292
• A824323
• SB86131
• 4-[3,5-Bis(trifluoromethyl)phenyl]-3-thiosemicabazide
• CS-0452031
• DTXSID60371187
• NCYLHRNUKHCMDE-UHFFFAOYSA-N
• 4-[3,5-Bis(trifluoromethyl)phenyl]thiosemicarbazide
• DB-049346
• 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide

• MDL： MFCD00041292
• Inchi： 1S/C9H7F6N3S/c10-8(11,12)4-1-5(9(13,14)15)3-6(2-4)17-7(19)18-16/h1-3H,16H2,(H2,17,18,19)
• InChI Key： NCYLHRNUKHCMDE-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 303.02600
• Monoisotopic Mass: 303.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.567
• Melting Point: 158-160°C
• Boiling Point: 264.8°Cat760mmHg
• Flash Point: 114°C
• PSA: 82.17000
• LogP: 4.04850
• Solubility: Not determined

4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide

4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide (CAS No. 38901-31-4): A Comprehensive Overview

4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide (CAS No. 38901-31-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiosemicarbazide functional group attached to a trifluoromethyl-substituted phenyl ring. The presence of the trifluoromethyl groups at the 3 and 5 positions of the phenyl ring imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in research and development.

The synthesis of 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide involves a series of carefully controlled reactions. The starting material typically includes a trifluoromethyl-substituted aniline, which undergoes amination and subsequent coupling reactions to introduce the thiosemicarbazide group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These developments are particularly important for scaling up production to meet increasing demand in both academic and industrial settings.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The thiosemicarbazide group is known for its ability to form stable bonds with metal ions, making it a valuable component in designing metalloenzymes and metalloproteins. Additionally, the trifluoromethyl groups enhance the compound's lipophilicity, which is crucial for improving bioavailability in pharmaceutical formulations. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown selective inhibition of certain oncogenic pathways.

In the field of materials science, 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide has been explored as a precursor for advanced polymers and coatings. Its ability to form strong hydrogen bonds and its resistance to environmental degradation make it an attractive candidate for high-performance materials. Researchers have also investigated its use in creating stimuli-responsive materials that can adapt to changes in temperature or pH, opening new avenues for smart technologies.

The physical properties of this compound are equally noteworthy. Its melting point is relatively high due to the strong intermolecular forces arising from the trifluoromethyl groups and the thiosemicarbazide moiety. This property makes it suitable for applications requiring thermal stability, such as in high-temperature sensors or electronic devices. Furthermore, its solubility profile has been optimized through recent chemical modifications, enhancing its utility in both aqueous and organic solvents.

From an environmental standpoint, understanding the degradation pathways of 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide is critical for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, the compound undergoes hydrolysis to produce less complex byproducts. These findings are essential for developing sustainable manufacturing processes and ensuring minimal environmental footprint.

In conclusion, 4-3,5-Di(trifluoromethyl)phenyl-3-thiosemicarbazide (CAS No. 38901-31-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as a key player in modern chemistry and materials science. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both scientific innovation and industrial progress.